![molecular formula C12H14N2O2S B2599322 [2-mercapto-1-(4-methoxybenzyl)-1H-imidazol-5-yl]methanol CAS No. 470690-99-4](/img/structure/B2599322.png)
[2-mercapto-1-(4-methoxybenzyl)-1H-imidazol-5-yl]methanol
Description
[2-mercapto-1-(4-methoxybenzyl)-1H-imidazol-5-yl]methanol, also known as MMB or MMBI, is a small molecule compound that has been studied for its potential applications in scientific research. This compound is a derivative of imidazole and has been shown to have various biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The 1,3,4-thiadiazole motif, present in this compound, serves as a structural subunit in numerous bioactive molecules. Researchers have explored derivatives of 1,3,4-thiadiazole for their anticancer , antimicrobial , and antiepileptic properties . Additionally, several commercially available drugs incorporate this motif, including cephalosporin antibiotics and sulfonamide drugs.
Drug Delivery Systems
Functionalized materials, such as metal-organic frameworks (MOFs) , can serve as carriers for drug delivery. Researchers have modified MOFs to encapsulate molecules like [2-mercapto-1-(4-methoxybenzyl)-1H-imidazol-5-yl]methanol. These systems allow controlled release of the compound, potentially inhibiting corrosion or targeting specific biological processes .
properties
IUPAC Name |
4-(hydroxymethyl)-3-[(4-methoxyphenyl)methyl]-1H-imidazole-2-thione |
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InChI |
InChI=1S/C12H14N2O2S/c1-16-11-4-2-9(3-5-11)7-14-10(8-15)6-13-12(14)17/h2-6,15H,7-8H2,1H3,(H,13,17) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
FHQPRJYYYMOYPE-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=CNC2=S)CO |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C12H14N2O2S |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-mercapto-1-(4-methoxybenzyl)-1H-imidazol-5-yl]methanol | |
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